2-[4-(benzylamino)butyl]-5-(4-morpholinyl)-3(2H)-pyridazinone

• IUPAC Name: 2-[4-(benzylamino)butyl]-5-morpholin-4-ylpyridazin-3-one
• InChI: InChI=1S/C19H26N4O2/c24-19-14-18(22-10-12-25-13-11-22)16-21-23(19)9-5-4-8-20-15-17-6-2-1-3-7-17/h1-3,6-7,14,16,20H,4-5,8-13,15H2
• InChI Key: YULDUXRVLSSIGG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=O)N(N=C2)CCCCNCC3=CC=CC=C3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

Pyridazinone is a derivative of pyridazine, which is a heterocyclic compound containing two adjacent nitrogen atoms in a six-membered ring. Pyridazinones are known as ‘wonder nucleus’ because they can produce different derivatives with various types of biological activities.

Synthesis Analysis

While specific synthesis methods for “2-[4-(benzylamino)butyl]-5-(4-morpholinyl)-3(2H)-pyridazinone” are not available, pyridazinone derivatives are generally synthesized through various chemical reactions.

Molecular Structure Analysis

The molecular structure of pyridazinones generally contains nitrogen atoms at positions 1 and 2 in the ring, along with a keto functionality.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyridazinones can vary greatly depending on their structure.

Mechanism of Action

The mechanism of action of pyridazinones can vary depending on their structure and the type of biological activity they exhibit.

Safety and Hazards

Safety and hazard information would depend on the specific compound and its structure. For example, 2-Benzyl-2-(dimethylamino)-4′-morpholinobutyrophenone has been classified as Aquatic Acute 1, Aquatic Chronic 1, and Repr. 1B, indicating potential hazards.

Future Directions

The future directions in the research and development of pyridazinones could involve the synthesis of new derivatives with potential pharmacological activities.